Cas no 441291-21-0 (N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide)

• Product Name: N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide
• CAS No: 441291-21-0
• MF: C₁₆H₁₃FN₂O₂S
• MW: 316.350025892258
• CID: 5983912
• PubChem ID: 4564147
• Update Time: 2025-05-21

N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide
• (E)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-methoxybenzamide
• Benzamide, N-(6-fluoro-3-methyl-2(3H)-benzothiazolylidene)-4-methoxy-
• 441291-21-0
• N-[(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-methoxybenzamide
• AKOS024600879
• N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide
• SR-01000446043
• EU-0006394
• F0834-0835
• Oprea1_545186
• SR-01000446043-1

• Inchi： 1S/C16H13FN2O2S/c1-19-13-8-5-11(17)9-14(13)22-16(19)18-15(20)10-3-6-12(21-2)7-4-10/h3-9H,1-2H3
• InChI Key： XTPIWOLRVUDJBH-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(F)C=C2S1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 316.06817700g/mol
• Monoisotopic Mass: 316.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 480.0±55.0 °C(Predicted)
• pka: -0.30±0.20(Predicted)

Additional information on N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide

Comprehensive Overview of N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide (CAS No. 441291-21-0)

N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide (CAS No. 441291-21-0) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The presence of a fluoro and methoxy group in its structure enhances its reactivity and makes it a valuable intermediate in drug discovery.

The molecular formula of N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide is C₁₆H₁₃FN₂O₂S, with a molecular weight of approximately 316.35 g/mol. Its unique structure, featuring a benzothiazole core and a methoxybenzamide moiety, contributes to its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a kinase inhibitor or receptor modulator, given the growing demand for targeted therapies in oncology and neurology.

Recent studies highlight the increasing interest in benzothiazole-based compounds due to their antimicrobial, anti-inflammatory, and anticancer properties. N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide is no exception, with preliminary data suggesting its efficacy in modulating specific biochemical pathways. This aligns with the current trend in precision medicine, where researchers seek compounds with high selectivity and minimal side effects.

In the agrochemical sector, N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide is being explored for its potential as a plant growth regulator or pesticide intermediate. The fluoro substitution in its structure is particularly noteworthy, as fluorinated compounds often exhibit enhanced stability and bioactivity. This makes it a candidate for developing next-generation agrochemicals that are both effective and environmentally sustainable.

The synthesis of N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. Given the complexity of its synthesis, this compound is primarily available for research purposes, with limited commercial availability.

From a regulatory perspective, N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide is not classified as a hazardous material under current guidelines. However, researchers are advised to handle it with standard laboratory precautions, including the use of personal protective equipment (PPE). Its stability under various conditions is an area of ongoing investigation, with preliminary data suggesting good thermal stability under controlled environments.

The market for benzothiazole derivatives is expected to grow significantly in the coming years, driven by their applications in drug discovery and agrochemical development. N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide is poised to play a role in this expansion, particularly as researchers uncover new therapeutic and agricultural applications. Its unique structural features make it a promising candidate for further study in both academic and industrial settings.

In summary, N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide (CAS No. 441291-21-0) is a versatile compound with broad potential in pharmaceutical and agrochemical research. Its benzothiazole core, combined with fluoro and methoxy substituents, offers unique opportunities for innovation in targeted therapies and sustainable agriculture. As research progresses, this compound is likely to attract increasing attention from scientists and industry professionals alike.